Cas no 2228188-27-8 (5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile)

5-(1-Amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile is a specialized organic compound featuring a unique cyclopropane-thiophene hybrid structure. Its key advantages include a rigid, sterically hindered cyclopropane ring, which enhances stability and influences stereoelectronic properties, and a reactive nitrile group that facilitates further derivatization. The amino group provides a versatile handle for functionalization, making it valuable in medicinal chemistry and materials science applications. The thiophene moiety contributes to π-conjugation, potentially useful in optoelectronic materials. This compound’s balanced reactivity and structural rigidity make it a promising intermediate for synthesizing complex molecules with tailored properties.
5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile structure
2228188-27-8 structure
Product Name:5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile
CAS No:2228188-27-8
MF:C10H12N2S
MW:192.280680656433
CID:6435171
PubChem ID:165697247
Update Time:2025-10-28

5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile
    • 2228188-27-8
    • EN300-1749005
    • Inchi: 1S/C10H12N2S/c1-9(2)6-10(9,12)8-4-3-7(5-11)13-8/h3-4H,6,12H2,1-2H3
    • InChI Key: XLSOAORSCVHRPO-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 192.07211956g/mol
  • Monoisotopic Mass: 192.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78Ų

5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile Pricemore >>

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Additional information on 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile

Exploring the Potential of 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) in Modern Research

In the rapidly evolving field of chemical research, 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopropyl and thiophene moieties, offers a versatile scaffold for various applications, particularly in pharmaceutical and material science. Researchers are increasingly drawn to its structural complexity and potential biological activity, making it a focal point in drug discovery and development.

The compound's amino and carbonitrile functional groups contribute to its reactivity, enabling it to participate in diverse chemical transformations. This property is particularly valuable in the synthesis of novel heterocyclic compounds, which are often explored for their therapeutic potential. Recent studies have highlighted the role of thiophene-2-carbonitrile derivatives in modulating enzyme activity, suggesting that 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile could be a promising candidate for targeting specific metabolic pathways.

One of the most searched topics in this domain is the "structure-activity relationship (SAR)" of such compounds. Scientists are keen to understand how the dimethylcyclopropyl group influences the compound's binding affinity and selectivity. This aligns with the growing demand for precision medicine, where tailored molecular designs are crucial for minimizing off-target effects. The compound's CAS No. 2228188-27-8 is frequently queried in academic databases, reflecting its relevance in current research trends.

Another area of interest is the compound's potential in "green chemistry" applications. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile. Its nitrile group, for instance, could be leveraged in catalytic processes that reduce waste and energy consumption. This aligns with the broader shift toward sustainable chemical practices, a topic frequently discussed in scientific forums and search engines.

From a material science perspective, the thiophene core of this compound is noteworthy. Thiophene-based materials are widely used in organic electronics, such as OLEDs and solar cells, due to their excellent charge-transport properties. The incorporation of a cyclopropyl ring could further enhance these properties by introducing steric effects that improve material stability. This has sparked curiosity among researchers exploring next-generation electronic devices.

In summary, 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) represents a multifaceted compound with broad applicability. Its unique structural features, combined with the growing emphasis on SAR studies and sustainable chemistry, position it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is likely to remain a key player in addressing some of the most pressing challenges in science and technology.

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